Dioxybenzone

• Description: 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992); 2,2'-Dihydroxy-4-methoxybenzophenone is a member of benzophenones.; Dioxybenzone, or benzophenone-8, is an organic compound derived from [DB01878] that is used as a sunscreen agent. It absorbed UV-B and UV-AII rays. Dioxybenzone is an approved sunscreen ingredient in concentrations up to 3%.
• CAS No.: 131-53-3
• Product Name: Dioxybenzone
• Molecular Formula: C14H12O4
• Molecular Weight: 244.24 g/mol
• IUPAC Name: (2-hydroxy-4-methoxyphenyl)-(2-hydroxyphenyl)methanone
• Standard InChI: InChI=1S/C14H12O4/c1-18-9-6-7-11(13(16)8-9)14(17)10-4-2-3-5-12(10)15/h2-8,15-16H,1H3
• Standard InChIKey: MEZZCSHVIGVWFI-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
• Canonical SMILES: COC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2O)O
• Boiling Point: 338 to 347 °F at 1 mmHg (NTP, 1992); BP: 172 °C at 1 mm Hg
• Colorform: Yellow powder
• Density: 1.39 g/cu cm at 22.7 °C
• Melting Point: 68 °C; MP: 70.6-77.2 °C
• Physical Description: 2,2'-dihydroxy-4-methoxybenzophenone is a yellow powder. (NTP, 1992); Dry Powde
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Practically insoluble in water; Solubility in g/100 mL at 25 °C: ethanol 21.8; isopropanol 17; propylene glycol6.2; ethylene glycol 3.0; n-hexane 1.5; Freely soluble in alcohol, toluene
• Synonyms: dioxybenzone
• Vapor Pressure: 1.94X10-7 mm Hg at 25 °C (est)
• Reference: Array; Cutler et al. A Predictive Model for Drug Bioaccumulation and Bioactivity in Caenorhabditis elegans. Nature Chemical Biology, doi: 10.1038/nchembio.380, published online 30 May 2010 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 8569
• Last Modified: Sep 13 2023